Cas no 2612300-96-4 (3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile)

• Product Name: 3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile
• CAS No: 2612300-96-4
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 5109551
• Update Time: 2025-08-05

3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonitrile, 3-(4-hydroxy-1H-pyrazol-1-yl)-
• 3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile

• Inchi： 1S/C8H9N3O/c9-3-6-1-7(2-6)11-5-8(12)4-10-11/h4-7,12H,1-2H2
• InChI Key： AXGVMNXORWTZCN-UHFFFAOYSA-N
• SMILES： C1(C#N)CC(N2C=C(O)C=N2)C1

Additional information on 3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile

3-(4-Hydroxypyrazol-1-yl)cyclobutanecarbonitrile: A Comprehensive Overview

The compound 3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile, identified by the CAS number 2612300-96-4, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclobutane ring with a pyrazole moiety and a cyano group. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive compounds.

Recent studies have highlighted the importance of cyclobutane derivatives in organic synthesis due to their strained ring structure, which can impart unusual reactivity and stability to the molecule. The integration of the pyrazole ring, a heterocyclic aromatic compound, further enhances the molecule's electronic properties, making it an attractive candidate for applications in drug discovery and materials science. The hydroxyl group attached to the pyrazole ring adds another layer of functionality, enabling potential interactions with biological systems.

The synthesis of 3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile involves a multi-step process that typically begins with the preparation of the pyrazole derivative. Researchers have employed various strategies, including nucleophilic aromatic substitution and cyclization reactions, to construct this complex structure. The use of transition metal catalysts has been shown to significantly improve the efficiency and selectivity of these reactions, paving the way for large-scale production.

In terms of applications, this compound has garnered attention in the field of drug discovery due to its potential as a lead compound for developing novel therapeutic agents. The cyclobutane ring's strain energy can be harnessed to design molecules with enhanced bioavailability and target specificity. Additionally, the pyrazole moiety is known for its ability to form hydrogen bonds, which is crucial for drug-receptor interactions. Recent studies have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

Beyond pharmacology, 3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile has also found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of semiconducting materials and light-emitting diodes (LEDs). Researchers have reported that incorporating this compound into polymer blends can significantly enhance their electrical conductivity without compromising mechanical properties.

The cyano group present in this molecule further expands its utility as a versatile functional group in organic synthesis. It can act as an electron-withdrawing group, influencing the reactivity of adjacent functional groups and enabling the construction of complex molecular architectures. This property has been exploited in the synthesis of advanced polymers and nanomaterials with tailored properties.

In conclusion, 3-(4-hydroxypyrazol-1-yl)cyclobutanecarbonitrile represents a remarkable example of how structural complexity can lead to multifunctional compounds with wide-ranging applications. Its unique combination of functional groups and structural features positions it as a valuable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of chemistry and materials science.